Cas no 462067-90-9 (4-amino-1,2-thiazole-3-carboxylic acid)

• Product Name: 4-amino-1,2-thiazole-3-carboxylic acid
• CAS No: 462067-90-9
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 841531
• PubChem ID: 542540
• Update Time: 2025-10-23

4-amino-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxylicacid,4-amino-(9CI)
• 4-AMINOISOTHIAZOLE-3-CARBOXYLIC ACID
• 4-amino-1,2-thiazole-3-carboxylic acid
• 4-AMINO-ISOTHIAZOLE-3-CARBOXYLIC ACID
• 4-Amino-3-isothiazolecarboxylic acid
• 4-Aminoisothiazol-3-carbonsaeure
• STK505103
• SCHEMBL3517467
• CHEMBL1617307
• ALBB-008116
• Oprea1_736830
• DTXSID50337414
• AKOS000660426
• Oprea1_629646
• Isothiazole-3-carboxylic acid, 4-amino-
• EN300-145647
• 4-Aminoisothiazole-3-carboxylicacid
• 4-Amino-3-isothiazolecarboxylic acid #
• 462067-90-9

• MDL： MFCD02598859
• Inchi： 1S/C4H4N2O2S/c5-2-1-9-6-3(2)4(7)8/h1H,5H2,(H,7,8)
• InChI Key： KRPHJQAXNPHVRE-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 143.99900
• Monoisotopic Mass: 143.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.45000
• LogP: 1.00470

4-amino-1,2-thiazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-amino-1,2-thiazole-3-carboxylic acid

Recent Advances in the Study of 4-amino-1,2-thiazole-3-carboxylic acid (CAS: 462067-90-9) and Its Applications in Chemical Biology and Medicine

The compound 4-amino-1,2-thiazole-3-carboxylic acid (CAS: 462067-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is known for its unique structural properties, which make it a promising candidate for the design of novel therapeutic agents. Recent studies have explored its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes and receptors involved in various disease pathways.

One of the key areas of research has focused on the synthesis and optimization of 4-amino-1,2-thiazole-3-carboxylic acid derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the successful incorporation of this scaffold into a series of kinase inhibitors, showing improved selectivity and potency against cancer-related kinases. The researchers utilized computational modeling and structure-activity relationship (SAR) studies to identify key modifications that enhance binding affinity while minimizing off-target effects.

In addition to its role in kinase inhibition, 4-amino-1,2-thiazole-3-carboxylic acid has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against multidrug-resistant bacterial strains. The study revealed that derivatives of this compound exhibit broad-spectrum activity, particularly against Gram-positive pathogens, by disrupting cell wall synthesis. These findings underscore its potential as a lead compound for developing new antibiotics in an era of increasing antimicrobial resistance.

Another promising application of 4-amino-1,2-thiazole-3-carboxylic acid lies in its use as a fluorescent probe for bioimaging. Researchers have functionalized this scaffold with fluorophores to create sensitive and selective probes for detecting reactive oxygen species (ROS) in cellular environments. A 2023 study in Chemical Communications demonstrated the utility of these probes in real-time monitoring of oxidative stress in cancer cells, providing valuable insights into disease mechanisms and potential therapeutic interventions.

Despite these advancements, challenges remain in the clinical translation of 4-amino-1,2-thiazole-3-carboxylic acid-based compounds. Issues such as metabolic stability, bioavailability, and toxicity profiles need to be addressed through further preclinical studies. However, the growing body of research supports the continued exploration of this scaffold for diverse therapeutic applications. Future directions may include its integration into combination therapies and the development of targeted delivery systems to enhance efficacy and reduce side effects.

In conclusion, 4-amino-1,2-thiazole-3-carboxylic acid (CAS: 462067-90-9) represents a highly versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibition and antimicrobial activity to bioimaging, highlighting its broad potential in addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic properties, paving the way for novel drug candidates in the coming years.